4,6-Dibromothiazolo[5,4-c]pyridin-2-amine

• Molecular Formula: C6H3Br2N3S
• Molecular Weight: 308.98 g/mol
• IUPAC Name: 4,6-dibromo-[1,3]thiazolo[5,4-c]pyridin-2-amine
• InChI: InChI=1S/C6H3Br2N3S/c7-3-1-2-4(5(8)11-3)12-6(9)10-2/h1H,(H2,9,10)
• InChI Key: BZUSGTYFARWFPU-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(N=C1Br)Br)SC(=N2)N

Description

4,6-Dibromothiazolo[5,4-c]pyridin-2-amine is a useful research compound. Its molecular formula is C6H3Br2N3S and its molecular weight is 308.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4,6-Dibromothiazolo[5,4-c]pyridin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,6-Dibromothiazolo[5,4-c]pyridin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a cooled (−60-65° C.) solution of 2,6-dibromo-pyridin-4-yl-thiourea (0.50 g, 1.61 mmol) in THF (100 mL) was added bromine solution (0.20 mL in 45 mL THF, 3.69 mmol) drop wise over a period of 30 min maintaining the temperature to −60-65° C. The reaction mixture was stirred for 15 min at the same temperature and then slowly allowed to come to room temperature. The resulting mixture was heated up to 40° C. for 5 h. After completion of reaction (TLC monitoring), THF was distilled off, basified with aq. NH3 (25% solution, pH 10-12) and then extracted with ethyl acetate (3×50 mL). The combined organics was washed with water, dried (Na2SO4), filtered and concentrated. The crude residue was purified over silica gel (100-200 M, 10% ethyl acetate:hexane) to get the desired product as a white solid (0.10 g, 20%).